Cas no 1541643-79-1 (N4,2-Dimethyl-N6-(2,2,2-trifluoroethyl)pyrimidine-4,6-diamine)

• Product Name: N4,2-Dimethyl-N6-(2,2,2-trifluoroethyl)pyrimidine-4,6-diamine
• CAS No: 1541643-79-1
• MF: C₈H₁₁F₃N₄
• MW: 220.194951295853
• CID: 5047851
• Update Time: 2025-07-23

N4,2-Dimethyl-N6-(2,2,2-trifluoroethyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4,2-dimethyl-N6-(2,2,2-trifluoroethyl)pyrimidine-4,6-diamine
• 6-N,2-dimethyl-4-N-(2,2,2-trifluoroethyl)pyrimidine-4,6-diamine
• N4,2-Dimethyl-N6-(2,2,2-trifluoroethyl)pyrimidine-4,6-diamine

• Inchi： 1S/C8H11F3N4/c1-5-14-6(12-2)3-7(15-5)13-4-8(9,10)11/h3H,4H2,1-2H3,(H2,12,13,14,15)
• InChI Key： JBKUABIQPNNHNH-UHFFFAOYSA-N
• SMILES： FC(CNC1C=C(NC)N=C(C)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N4,2-Dimethyl-N6-(2,2,2-trifluoroethyl)pyrimidine-4,6-diamine

Introduction to N4,2-Dimethyl-N6-(2,2,2-trifluoroethyl)pyrimidine-4,6-diamine (CAS No. 1541643-79-1)

N4,2-Dimethyl-N6-(2,2,2-trifluoroethyl)pyrimidine-4,6-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1541643-79-1, belongs to the pyrimidine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural uniqueness of this molecule lies in its dual amination at the 4 and 6 positions of the pyrimidine ring, coupled with the presence of a bulky 2,2,2-trifluoroethyl group at the N6 position. This distinctive architecture not only imparts unique electronic and steric properties but also opens up avenues for exploring novel pharmacophores and therapeutic strategies.

The synthesis of N4,2-Dimethyl-N6-(2,2,2-trifluoroethyl)pyrimidine-4,6-diamine involves a series of well-planned chemical transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the trifluoroethyl group at the N6 position is particularly noteworthy, as it introduces fluorine atoms that can significantly influence the metabolic stability and binding affinity of the compound. Recent advancements in fluorinated drug design have demonstrated that such modifications can enhance pharmacokinetic profiles by improving lipophilicity and reducing susceptibility to enzymatic degradation. The dual amination at the 4 and 6 positions further enhances the compound's versatility, allowing for further derivatization and functionalization to tailor its biological activity.

In the realm of medicinal chemistry, pyrimidine derivatives have long been a cornerstone due to their resemblance to nucleic acid bases. This structural similarity endows them with potential applications in antiviral, anticancer, and antimicrobial therapies. The specific modification pattern of N4,2-Dimethyl-N6-(2,2,2-trifluoroethyl)pyrimidine-4,6-diamine positions it as a promising candidate for further exploration in these areas. For instance, studies have shown that pyrimidine-based compounds can interfere with DNA replication and transcription processes in pathogens by inhibiting key enzymes such as thymidylate synthase. The presence of fluorine atoms may further enhance these interactions by modulating enzyme-substrate binding affinities.

Recent research has also highlighted the role of fluorinated pyrimidines in oncology research. The ability of fluorine to influence metabolic pathways has been leveraged to develop radiolabeled probes for positron emission tomography (PET) imaging, which are crucial for early detection and monitoring of cancerous growths. Additionally, fluorinated pyrimidines have been incorporated into small-molecule inhibitors that target specific oncogenic pathways. N4,2-Dimethyl-N6-(2,2,2-trifluoroethyl)pyrimidine-4,6-diamine could potentially serve as a scaffold for designing such inhibitors by providing a flexible platform for structural modifications.

The chemical properties of this compound also make it an attractive candidate for material science applications beyond pharmaceuticals. Pyrimidine derivatives are known for their ability to form stable coordination complexes with metals due to their nitrogen-rich structure. These complexes have been explored in various catalytic systems and as luminescent materials. The introduction of fluorine atoms can further enhance these properties by influencing electron distribution and steric effects around the metal center. Such modifications could lead to novel catalysts with improved efficiency or luminescent materials with enhanced brightness and stability.

The synthesis and characterization of N4,2-Dimethyl-N6-(2,2,2-trifluoroethyl)pyrimidine-4,6-diamine have been subjects of extensive investigation in academic and industrial laboratories. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate its molecular structure and dynamics. Computational methods like density functional theory (DFT) have also played a crucial role in understanding its electronic properties and reactivity patterns. These studies not only contribute to the fundamental knowledge of heterocyclic chemistry but also provide valuable insights for designing next-generation pyrimidine-based compounds.

The potential applications of this compound extend to agrochemicals as well. Pyrimidine derivatives are widely used as herbicides and fungicides due to their ability to disrupt essential biological processes in plants pathogens. The unique structural features of N4,2-Dimethyl-N6-(2,2,2-trifluoroethyl)pyrimidine-4,6-diamine make it a promising candidate for developing novel agrochemicals with improved efficacy and environmental safety profiles. By leveraging its dual amination sites and fluorinated side chain, researchers can design compounds that target specific enzymatic pathways in pathogens while minimizing toxicity to non-target organisms.

Future directions in the study of N4,Dimethyl-N(,()-(,,-trifluoro))pyrimidine,(-,,-diamine (CAS No. 1541643-79-1) include exploring its role in drug delivery systems. The ability to modify both the core structure and side chains provides a versatile platform for developing targeted delivery systems. For instance, the introduction of bioactive moieties or targeting ligands could enhance its specificity toward particular cell types or tissues. Additionally, studies on its pharmacokinetic behavior will be crucial for optimizing therapeutic efficacy.

The integration of nanotechnology with this compound presents another exciting avenue. Nanoparticles, such as liposomes or polymeric micelles, can encapsulate pyrimidine derivatives, providing controlled release mechanisms that improve bioavailability. The presence of fluorine atoms may also influence nanoparticle stability, leading to more robust delivery systems. These advancements could revolutionize how pyrimidine-based drugs are administered, ensuring higher precision and reduced side effects.

In conclusion, N(,Dimethyle)pyri)dimethyle)pyridin(,-diamine (CAS No. 1541643-79-1) represents a fascinating compound with diverse potential applications. Its unique structural features, combined with recent advancements in synthetic methodologies, position it as a valuable asset in pharmaceuticals, material science, and agrochemicals. Further research will undoubtedly uncover new uses and refine existing applications, solidifying its importance in modern chemistry.